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Compound of Interest

Compound Name: 1-(Allyloxy)decane

Cat. No.: B15342111

Important Notice: A specific Safety Data Sheet (SDS) for 1-(Allyloxy)decane (CAS No. 3295-
96-3) was not publicly available at the time of this writing. The following guidance is based on
the safety information for the structurally related compound, n-Decane (CAS No. 124-18-5).
The allyloxy functional group may impart different and potentially more significant hazards.
Therefore, this information should be used as a preliminary guide only and with caution. It is
imperative to obtain the specific SDS from the supplier before handling 1-(Allyloxy)decane.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 1-(Allyloxy)decane. The following procedures for

personal protective equipment, handling, storage, and disposal are critical for ensuring
laboratory safety.

Quantitative Data Summary for n-Decane

For quick reference, the following table summarizes key quantitative data for n-Decane. This
data should be considered indicative and may not accurately represent the properties of 1-
(Allyloxy)decane.
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Property Value

Molecular Formula C10H22

Molecular Weight 142.28 g/mol

Boiling Point 174 °C

Melting Point -30 °C

Flash Point 46 °C (115 °F) - closed cup
Upper Explosion Limit 5.4 %(V)

Lower Explosion Limit 0.8 %(V)

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 1-(Allyloxy)decane, the
following personal protective equipment is essential.

Recommended PPE for Handling n-Decane
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Protection Type Specification

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in
Eye and Face Protection 29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be required for

splash hazards.

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
Skin Protection accordance with applicable laws and good
laboratory practices. Wash and dry hands.
Choose body protection according to the
amount and concentration of the dangerous
substance at the work place.[2] Flame retardant

antistatic protective clothing is recommended.

If the substance is handled in a way that
generates vapor or mist, use a full-face

Respiratory Protection respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls.

Operational Plans: Handling and Storage

Safe handling and storage are paramount to preventing accidents and ensuring the integrity of
the chemical.

Handling Procedures

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.
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« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1][2]
Use non-sparking tools and explosion-proof equipment.[1]

» Static Discharge: Take precautionary measures against static discharge.[1][2] Ground and
bond containers and receiving equipment.[2]

» Personal Hygiene: Wash hands thoroughly after handling.

Storage Procedures

» Container: Keep container tightly closed in a dry and well-ventilated place.[1]

o Conditions: Store in a cool place.[1] Keep away from heat and sources of ignition.
e Incompatible Materials: Keep away from strong oxidizing agents.

Emergency and Disposal Plans

In the event of an emergency or for routine disposal, the following procedures should be
followed.

First Aid Measures

« If Swallowed: Immediately call a poison center or doctor/physician. Do NOT induce vomiting.

[1]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Get medical attention.[1]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1] Consult local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification.[1]

General Guidance:

e Do not empty into drains.[1]

+ Dispose of contents/container to an approved waste disposal plant.[1]
o Contaminated packaging should be treated as the product itself.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a flammable liquid
like n-Decane, which can serve as a preliminary model for 1-(Allyloxy)decane.

Cleanup & Disposal

Preparation Handling Generate Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 1-(Allyloxy)decane: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342111#personal-protective-equipment-for-
handling-1-allyloxy-decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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